Cas no 2228206-62-8 (3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol
• CAS No: 2228206-62-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6386102
• PubChem ID: 165975017
• Update Time: 2025-05-28

3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol
• 2228206-62-8
• EN300-1744759

• Inchi： 1S/C13H16N2O/c1-13(8-14,9-16)11-4-5-12-10(7-11)3-2-6-15-12/h2-7,16H,8-9,14H2,1H3
• InChI Key： HQMZLTDQPRKZPJ-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol

Comprehensive Overview of 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol (CAS No. 2228206-62-8)

The compound 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol (CAS No. 2228206-62-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, which combines a quinoline moiety with an amino alcohol functional group, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its stereochemistry and bioactivity, as these properties can influence its interactions with biological targets.

In recent years, the demand for quinoline derivatives has surged, driven by their versatility in medicinal chemistry. The 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol structure is no exception, with studies exploring its role as a building block for novel therapeutics. Its CAS No. 2228206-62-8 serves as a critical identifier in databases, ensuring accurate referencing in scientific literature. The compound's amino alcohol segment is particularly noteworthy, as similar groups are found in many FDA-approved drugs, highlighting its potential for further development.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol?" Synthetic chemists have developed multiple pathways to produce this molecule, often starting from 6-bromoquinoline or other quinoline precursors. The optimization of these routes is a hot topic, as it impacts the compound's scalability and purity. Additionally, researchers are investigating its pharmacokinetic properties, which are essential for understanding its behavior in biological systems.

The quinoline core of 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol is a key focus due to its prevalence in bioactive molecules. Quinolines are known for their antimicrobial, anti-inflammatory, and anticancer activities, making this compound a candidate for further exploration in these areas. Another trending query is: "How does the methyl group at the 2-position influence the compound's reactivity?" This structural feature can significantly alter the molecule's steric hindrance and electronic properties, affecting its interactions with enzymes or receptors.

From a material science perspective, 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol is being studied for its potential in coordination chemistry. Its amino and hydroxyl groups can act as ligands, forming complexes with metals that may have applications in catalysis or sensing. The compound's CAS No. 2228206-62-8 is often cross-referenced in patents and research papers, underscoring its industrial relevance. As sustainability becomes a priority, researchers are also exploring green chemistry approaches to synthesize this molecule efficiently.

In conclusion, 3-amino-2-methyl-2-(quinolin-6-yl)propan-1-ol (CAS No. 2228206-62-8) is a multifaceted compound with promising applications across multiple disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research. Whether in drug development or advanced materials, this molecule continues to inspire innovation, answering critical questions in modern science.